Cas no 22431-63-6 (Bioallethrin)

• Product Name: Bioallethrin
• CAS No: 22431-63-6
• MF: C₁₉H₂₆O₃
• MW: 302.40794
• CID: 250829
• Update Time: 2025-10-05

Bioallethrin Chemical and Physical Properties

Names and Identifiers

• S-BIOALLETHRIN
• BIOALLETHRIN
• Bioallethrin

• Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3
• InChI Key： ZCVAOQKBXKSDMS-UHFFFAOYSA-N
• SMILES： C=CCC1C(=O)CC(OC(C2C(/C=C(/C)\C)C2(C)C)=O)C=1C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.1189 (rough estimate)
• Boiling Point: 383.44°C (rough estimate)
• Refractive Index: 1.4200 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids

Additional information on Bioallethrin

Recent Advances in Bioallethrin (22431-63-6) Research: Implications for Chemical Biology and Medicine

Bioallethrin (CAS: 22431-63-6), a synthetic pyrethroid insecticide, has garnered significant attention in recent years due to its widespread use in public health and agricultural applications. As a derivative of allethrin, Bioallethrin is known for its potent insecticidal activity and relatively low mammalian toxicity. However, emerging research has begun to explore its broader implications in chemical biology and medicine, particularly in the context of neurotoxicity, environmental persistence, and potential therapeutic applications. This research briefing synthesizes the latest findings on Bioallethrin, focusing on its molecular mechanisms, environmental impact, and novel applications in biomedicine.

Recent studies have elucidated the molecular interactions of Bioallethrin with voltage-gated sodium channels (VGSCs) in both target and non-target organisms. A 2023 study published in *Toxicological Sciences* demonstrated that Bioallethrin exhibits high affinity for insect VGSCs, leading to prolonged channel opening and subsequent neuroexcitation. Interestingly, the same study revealed that mammalian VGSCs are less sensitive to Bioallethrin, explaining its selective toxicity. These findings have spurred further investigations into the structural determinants of Bioallethrin's selectivity, with potential implications for designing safer insecticides or even novel neuroactive drugs.

Environmental concerns surrounding Bioallethrin have also been a focal point of recent research. A 2024 multi-institutional study published in *Environmental Science & Technology* investigated the degradation pathways of Bioallethrin in aquatic ecosystems. The researchers identified a novel bacterial consortium capable of metabolizing Bioallethrin into less toxic intermediates, offering promising bioremediation strategies. Additionally, advanced analytical techniques such as LC-MS/MS have enabled more accurate monitoring of Bioallethrin residues in environmental samples, addressing previous limitations in detection sensitivity.

In the biomedical sphere, unexpected applications of Bioallethrin have emerged. A groundbreaking 2023 study in *Cell Chemical Biology* reported that low-dose Bioallethrin could modulate neuronal excitability in a mouse model of epilepsy, suggesting potential as a lead compound for anticonvulsant development. This finding has opened new avenues for repurposing pyrethroids in neurological disorders. Furthermore, structural analogs of Bioallethrin are being explored as potential anticancer agents, with preliminary data showing selective cytotoxicity against certain cancer cell lines.

Despite these advances, challenges remain in understanding the long-term effects of Bioallethrin exposure. Recent epidemiological studies have raised questions about potential developmental neurotoxicity, particularly in vulnerable populations. A 2024 meta-analysis in *Environmental Health Perspectives* highlighted the need for more comprehensive risk assessment frameworks that account for cumulative exposures and mixture effects with other environmental contaminants.

Looking forward, the research landscape for Bioallethrin appears poised for significant expansion. Current efforts are focusing on computational modeling of its interactions with biological targets, development of more environmentally friendly formulations, and exploration of its therapeutic potential. The dual nature of Bioallethrin - as both a public health tool and a subject of environmental concern - underscores the importance of balanced, evidence-based research in guiding its future applications.